Cas no 2308474-50-0 (3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidooxolane-2-carboxylic acid)

• Product Name: 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidooxolane-2-carboxylic acid
• CAS No: 2308474-50-0
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6085406
• PubChem ID: 165583623
• Update Time: 2025-10-24

3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidooxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidooxolane-2-carboxylic acid
• EN300-1540378
• 2308474-50-0
• 3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]oxolane-2-carboxylic acid

• Inchi： 1S/C26H30N2O6/c1-26(2,3)22(23(29)27-20-12-13-33-21(20)24(30)31)28-25(32)34-14-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,19-22H,12-14H2,1-3H3,(H,27,29)(H,28,32)(H,30,31)/t20?,21?,22-/m1/s1
• InChI Key： NWPFFECLWNABJB-LZBANZJXSA-N
• SMILES： O1CCC(C1C(=O)O)NC([C@H](C(C)(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 743
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 114Ų

Additional information on 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidooxolane-2-carboxylic acid

Recent Advances in the Study of 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidooxolane-2-carboxylic acid (CAS: 2308474-50-0)

The compound 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidooxolane-2-carboxylic acid (CAS: 2308474-50-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure and functional groups, is being explored for its potential applications in drug development, particularly in the synthesis of peptide-based therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the oxolane carboxylic acid moiety makes it a versatile intermediate in solid-phase peptide synthesis (SPPS).

Recent studies have focused on optimizing the synthesis and purification processes of this compound to enhance its yield and purity, which are critical for its application in high-throughput drug discovery. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that the use of advanced chromatographic techniques, such as reverse-phase high-performance liquid chromatography (RP-HPLC), significantly improved the isolation of the compound from complex reaction mixtures. This advancement has paved the way for its broader use in the development of novel peptide-based drugs.

In addition to its synthetic utility, researchers have investigated the biological activity of derivatives of 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidooxolane-2-carboxylic acid. Preliminary in vitro studies suggest that these derivatives exhibit promising activity against certain enzymatic targets, including proteases involved in inflammatory pathways. For instance, a recent preprint on bioRxiv highlighted the compound's potential as a scaffold for designing inhibitors of matrix metalloproteinases (MMPs), which are implicated in various pathological conditions, such as cancer and autoimmune diseases.

Furthermore, the compound's stability under physiological conditions has been a subject of investigation. A 2024 study in ACS Chemical Biology reported that the oxolane ring in the molecule contributes to its metabolic stability, making it a suitable candidate for further pharmacokinetic studies. This finding is particularly relevant for the development of orally bioavailable peptide therapeutics, which often face challenges related to poor stability and absorption.

Looking ahead, the integration of computational chemistry and machine learning approaches is expected to accelerate the exploration of 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidooxolane-2-carboxylic acid and its derivatives. For example, molecular docking simulations have been employed to predict the binding affinities of these compounds to various biological targets, thereby guiding the design of more potent and selective inhibitors. These efforts are part of a broader trend toward rational drug design in the pharmaceutical industry.

In conclusion, 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidooxolane-2-carboxylic acid (CAS: 2308474-50-0) represents a promising chemical entity with diverse applications in drug discovery. Ongoing research aims to further elucidate its pharmacological properties and expand its utility in the development of next-generation therapeutics. The compound's unique structural features and biological activity underscore its potential to address unmet medical needs in areas such as oncology and inflammation.